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Compound of Interest

2-(4,6-Dichloropyrimidin-2-
Compound Name: o
yl)acetonitrile

Cat. No.: B1295403

An In-depth Technical Guide to 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile

This guide provides a detailed overview of the molecular structure, weight, and synthetic utility
of 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile, a key intermediate in various chemical
syntheses. This document is intended for researchers, scientists, and professionals involved in
drug development and organic synthesis.

Molecular Structure and Properties

2-(4,6-Dichloropyrimidin-2-yl)acetonitrile is a chemical compound characterized by a
dichlorinated pyrimidine ring attached to an acetonitrile group. The structural arrangement of
this molecule imparts specific reactivity, making it a versatile building block in medicinal
chemistry and agrochemical research.

The key quantitative data for this compound are summarized in the table below.

Property Value References
Molecular Formula CeH3CI2N3 [11[2]
Molecular Weight 188.01 g/mol [1][2]
CAS Number 63155-43-1 [2][3]
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Synthetic Applications

2-(4,6-Dichloropyrimidin-2-yl)acetonitrile serves as a crucial precursor in the synthesis of
more complex molecules.[1] Its reactivity, particularly at the chloro-substituted positions of the
pyrimidine ring, allows for nucleophilic substitution reactions to introduce diverse functional
groups. This property is extensively utilized in the development of novel compounds for
pharmaceuticals and crop protection.[1]

Below is a conceptual workflow illustrating the role of 2-(4,6-Dichloropyrimidin-2-
yl)acetonitrile as a foundational element in synthetic chemistry.
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Caption: Conceptual workflow of 2-(4,6-Dichloropyrimidin-2-yl)acetonitrile in chemical
synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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